molecular formula C12H7F3N4O5S B4022797 methyl 3-nitro-5-({[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino}carbonyl)benzoate

methyl 3-nitro-5-({[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino}carbonyl)benzoate

Cat. No. B4022797
M. Wt: 376.27 g/mol
InChI Key: FGHNRZKCFPLHQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related thiadiazole compounds involves multiple steps, including cyclization, nitration, and amination reactions. For instance, compounds with similar structures have been synthesized using click chemistry to create novel triazole derivatives containing thiadiazole moieties (Tahghighi et al., 2012). Another example includes the preparation of polysubstituted benzene derivatives, showcasing the complexity and versatility of synthetic routes for similar compounds (Wan-qiang Zhang, 2013).

Molecular Structure Analysis

The molecular structure of such compounds often features a combination of hydrogen bonding and electronic polarization, contributing to their unique chemical properties. Hydrogen-bonded chains and sheets, as observed in structurally similar molecules, indicate the importance of non-covalent interactions in determining the molecular conformation and properties (J. Portilla et al., 2007).

Chemical Reactions and Properties

Thiadiazole derivatives participate in a variety of chemical reactions, including isomerization and ring-opening reactions, which can be exploited to synthesize heterocyclic compounds and other complex organic structures (D. M. Argilagos et al., 1997). These reactions often depend on the specific substituents and the electronic structure of the thiadiazole ring.

Physical Properties Analysis

The physical properties of thiadiazole derivatives, such as fluorescence and molecular aggregation, are significantly influenced by their molecular structure. Spectroscopic studies on similar compounds have revealed the presence of multiple emission bands and the effects of molecular organization on phase transitions in lipid systems (Dariusz Kluczyk et al., 2016). These findings highlight the complex behavior of thiadiazole derivatives in different environments and their potential for use in optical and material science applications.

Chemical Properties Analysis

The chemical behavior of thiadiazole derivatives is characterized by their reactivity towards nucleophiles, electrophiles, and their ability to form stable heterocyclic compounds. The synthesis and reactivity of such compounds underscore their utility in creating new materials with desired chemical properties (D. A. Androsov et al., 2007).

properties

IUPAC Name

methyl 3-nitro-5-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H7F3N4O5S/c1-24-9(21)6-2-5(3-7(4-6)19(22)23)8(20)16-11-18-17-10(25-11)12(13,14)15/h2-4H,1H3,(H,16,18,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FGHNRZKCFPLHQH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC(=CC(=C1)C(=O)NC2=NN=C(S2)C(F)(F)F)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H7F3N4O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 3-nitro-5-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl}benzoate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
methyl 3-nitro-5-({[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino}carbonyl)benzoate
Reactant of Route 2
Reactant of Route 2
methyl 3-nitro-5-({[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino}carbonyl)benzoate
Reactant of Route 3
methyl 3-nitro-5-({[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino}carbonyl)benzoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.